Cas no 2227701-85-9 ((1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227701-85-9
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 5940470
• PubChem ID: 165674486
• Update Time: 2025-08-04

(1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• 2227701-85-9
• EN300-1950071

• Inchi： 1S/C8H5ClF4O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
• InChI Key： OBSAHGDHBASLPU-SSDOTTSWSA-N
• SMILES： ClC1=CC(=CC(=C1)[C@H](C(F)(F)F)O)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227701-85-9)

The compound (1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227701-85-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and fluorinated aromatic ring system, has garnered attention for its potential applications in drug development and medicinal chemistry. The structural features of this compound, particularly the presence of a 3-chloro-5-fluorophenyl moiety and a trifluoromethyl group, contribute to its unique chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules has been widely recognized as a strategy to optimize their therapeutic efficacy. The compound in question, with its trifluoromethyl group attached to an alcohol backbone, exemplifies this trend. The trifluoromethyl group not only influences the electronic properties of the molecule but also contributes to its lipophilicity, making it a valuable candidate for further investigation.

The stereochemistry of the compound, indicated by the (1R) configuration at the chiral center, plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological effects depending on their enantiomeric form, necessitating precise stereochemical control during synthesis. The synthesis of enantiomerically pure (<1R>-isomer) compounds requires sophisticated methodologies, including asymmetric catalysis and chiral auxiliary utilization. Advances in synthetic chemistry have enabled the efficient preparation of such compounds, opening new avenues for drug discovery.

Current research in medicinal chemistry highlights the importance of fluorinated aryl ethers as key motifs in drug design. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The 3-chloro-5-fluorophenyl substituent in our compound is particularly noteworthy, as it has been implicated in enhancing binding interactions with biological targets. This moiety can modulate electronic distributions and steric hindrance around the active site of enzymes or receptors, thereby improving drug potency.

The alcohol functional group at the end of the molecule's chain provides a versatile handle for further derivatization. Alcohols are commonly used as pharmacophores due to their ability to form hydrogen bonds with biological targets. This property can be exploited to enhance drug-receptor interactions and improve pharmacokinetic profiles. Additionally, the presence of a trifluoromethyl group adjacent to the alcohol may influence solubility and metabolic stability, making it an attractive feature for pharmaceutical applications.

Recent studies have demonstrated that fluorinated alcohols can exhibit unique physicochemical properties that make them suitable for oral administration. These properties include improved bioavailability and resistance to enzymatic degradation. The compound under discussion may benefit from such characteristics, potentially leading to more effective therapeutic agents. Furthermore, fluorine-labeled compounds are often employed in diagnostic imaging techniques due to their favorable nuclear magnetic resonance (NMR) and mass spectrometry (MS) properties.

In conclusion, (1R)-1-(3-chloro-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the chiral center, fluorinated aromatic ring system, and alcohol functional group, make it a versatile building block for drug development. Ongoing studies aim to elucidate its biological activities and optimize its pharmacological properties for therapeutic applications. As research continues to uncover new insights into fluorinated compounds' mechanisms of action, this compound is poised to play a significant role in future drug discovery efforts.